Cas no 175201-98-6 (4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide)

• Product Name: 4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide
• CAS No: 175201-98-6
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 841281
• Update Time: 2025-11-02

4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide
• 1H-Pyrazolo[3,4-b]pyridine-5-carboxamide, 4-chloro-1,3-dimethyl-
• 4-chloro-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide
• 4-Chloro-1,3-dimethylpyrazolo[5,4-b]pyridine-5-carboxamide
• BUTTPARK 94\04-36
• 4-Chloro-1,3-dimeethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

• Inchi： 1S/C9H9ClN4O/c1-4-6-7(10)5(8(11)15)3-12-9(6)14(2)13-4/h3H,1-2H3,(H2,11,15)
• InChI Key： PBNJVZMMMDZVIA-UHFFFAOYSA-N
• SMILES： C12C(C)=NN(C)C=1N=CC(C(=O)N)=C2Cl

Computed Properties

• Exact Mass: 224.04600

Experimental Properties

• Melting Point: 275 °C
• PSA: 73.80000
• LogP: 1.72930

4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide

Comprehensive Overview of 4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS No. 175201-98-6)

4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS No. 175201-98-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazolo[3,4-b]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a chloro substituent at the 4-position and a carboxamide group at the 5-position enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. Kinase inhibitors are pivotal in treating diseases such as cancer and inflammatory disorders, making this compound a hotspot for structure-activity relationship (SAR) studies. Its pyridine and pyrazole moieties contribute to its ability to interact with biological targets, a feature often explored in computational drug design.

The synthesis of CAS No. 175201-98-6 typically involves multi-step organic reactions, including cyclization and functional group transformations. One common approach is the condensation of 5-amino-1,3-dimethylpyrazole with 2-chloronicotinic acid derivatives, followed by amidation. This methodology aligns with the growing trend of green chemistry, as researchers seek eco-friendly solvents and catalysts to optimize yield and purity. The compound’s crystalline structure and solubility profile are also critical parameters for formulation scientists, especially in the context of oral bioavailability enhancement.

Beyond pharmaceuticals, 4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide has potential applications in agrochemicals. Its structural motifs resemble those found in herbicides and fungicides, sparking interest in its use for crop protection. This aligns with the global push toward sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. Searches for “pyridine-based agrochemicals” or “heterocyclic pest control agents” often highlight such derivatives, underscoring their commercial relevance.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure accurate identification and purity assessment, which are essential for regulatory compliance in drug development. The rise of AI-assisted molecular analysis tools has further streamlined this process, a trend reflected in frequent searches for “automated chemical characterization” and “machine learning in organic chemistry”.

In summary, 4-Chloro-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxamide (CAS No. 175201-98-6) is a multifaceted compound with broad applicability in life sciences and materials engineering. Its unique molecular architecture and functional group arrangement make it a valuable candidate for ongoing research, particularly in areas like targeted therapy and green synthesis. As scientific inquiries into nitrogen-rich heterocycles continue to expand, this compound is poised to remain a key player in innovation-driven industries.